2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide

• Molecular Formula: C14H13N5O2S2
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 2-[[5-(furan-2-yl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C14H13N5O2S2/c1-2-6-19-12(10-4-3-7-21-10)17-18-14(19)23-9-11(20)16-13-15-5-8-22-13/h2-5,7-8H,1,6,9H2,(H,15,16,20)
• InChI Key: LWDDWCHJWIQDIP-UHFFFAOYSA-N
• SMILES: C=CCN1C(=NN=C1SCC(=O)NC2=NC=CS2)C3=CC=CO3

Description

2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential for use in scientific research. This compound has been synthesized using a specific method and has been found to have various biochemical and physiological effects. In

Mechanism of Action

The mechanism of action for 2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide is not fully understood. However, it is believed that this compound interacts with biological systems through the inhibition of specific enzymes and signaling pathways. This compound has been found to inhibit the production of pro-inflammatory cytokines by inhibiting the activity of NF-κB. It has also been found to induce apoptosis in cancer cells by activating the caspase-3 pathway.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. This compound has been found to inhibit the production of pro-inflammatory cytokines, which can lead to a reduction in inflammation. It has also been found to induce apoptosis in cancer cells, which can lead to a reduction in tumor growth. Additionally, this compound has been found to have antimicrobial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide in lab experiments include its potential as an anti-inflammatory agent, anticancer agent, and antimicrobial agent. This compound has been found to have various biochemical and physiological effects, which make it a valuable tool for studying biological systems. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential for toxicity at high concentrations.

Future Directions

There are many future directions for the study of 2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide. One potential direction is the study of this compound as an anti-inflammatory agent in animal models of inflammation. Another potential direction is the study of this compound as an anticancer agent in animal models of cancer. Additionally, the antimicrobial activity of this compound could be studied further to determine its potential as an antibiotic. Finally, the mechanism of action for this compound could be studied further to gain a better understanding of how it interacts with biological systems.

Synthesis Methods

The synthesis of 2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide involves a multi-step process that has been described in detail in scientific literature. The starting materials for this synthesis are furan-2-carboxylic acid, propargyl bromide, thiosemicarbazide, and 2-bromoacetic acid. The reaction involves the condensation of furan-2-carboxylic acid and propargyl bromide to form 5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol. This intermediate compound is then reacted with 2-bromoacetic acid to form the final product, this compound.

Scientific Research Applications

2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide has potential for use in scientific research due to its ability to interact with biological systems. This compound has been studied for its potential as an anti-inflammatory agent and has been found to inhibit the production of pro-inflammatory cytokines. It has also been studied for its potential as an anticancer agent and has been found to induce apoptosis in cancer cells. Additionally, this compound has been found to have antimicrobial activity against various bacterial strains.